Cas no 2567503-97-1 (6-fluorospiro3.3heptan-2-one)

• Product Name: 6-fluorospiro3.3heptan-2-one
• CAS No: 2567503-97-1
• MF: C₇H₉FO
• MW: 128.144165754318
• MDL: MFCD32878413
• CID: 5656803
• PubChem ID: 155820106
• Update Time: 2025-11-06

6-fluorospiro3.3heptan-2-one Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptan-2-one, 6-fluoro-
• 2567503-97-1
• 6-Fluorospiro[3.3]heptan-2-one
• CS-0527251
• AT30238
• EN300-27192920
• 6-fluorospiro3.3heptan-2-one

• MDL： MFCD32878413
• Inchi： 1S/C7H9FO/c8-5-1-7(2-5)3-6(9)4-7/h5H,1-4H2
• InChI Key： DFVWJDLQGMMPTA-UHFFFAOYSA-N
• SMILES： FC1CC2(CC(C2)=O)C1

Computed Properties

• Exact Mass: 128.063743068g/mol
• Monoisotopic Mass: 128.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 199.4±40.0 °C(Predicted)

Additional information on 6-fluorospiro3.3heptan-2-one

6-Fluorospiro[3.3]heptan-2-one (CAS 2567503-97-1): A Versatile Fluorinated Spirocyclic Ketone for Pharmaceutical and Material Science Applications

The 6-fluorospiro[3.3]heptan-2-one (CAS 2567503-97-1) represents an intriguing class of fluorinated spirocyclic compounds that has gained significant attention in modern organic chemistry and drug discovery. This unique spiro[3.3]heptane derivative combines the structural advantages of both fluorination and spirocyclic frameworks, making it particularly valuable for designing novel bioactive molecules and advanced materials.

With the growing demand for three-dimensional drug scaffolds in pharmaceutical research, 6-fluorospiro[3.3]heptan-2-one offers an excellent platform for medicinal chemistry exploration. The spirocyclic core provides enhanced structural rigidity compared to traditional flat aromatic systems, while the strategically placed fluorine atom at position 6 can significantly influence the compound's physicochemical properties and biological interactions.

The synthesis of 6-fluorospiro[3.3]heptan-2-one typically involves multi-step organic transformations starting from readily available precursors. Modern synthetic approaches often employ fluorination strategies combined with ring-forming reactions to construct the characteristic spirocyclic architecture. Researchers have developed several efficient routes to access this compound, including metal-catalyzed cyclizations and fluorine-directed transformations, which are frequently discussed in recent chemical literature.

From a structural perspective, the 6-fluorospiro[3.3]heptan-2-one molecule exhibits several noteworthy features. The spiro[3.3]heptane scaffold creates a distinct three-dimensional shape that can improve target binding selectivity in drug design. The ketone functionality at position 2 serves as a versatile handle for further chemical modifications, while the fluorine substituent can modulate electronic properties and enhance metabolic stability.

In pharmaceutical applications, 6-fluorospiro[3.3]heptan-2-one has emerged as a valuable building block for CNS-active compounds. The fluorinated spirocycle structure is particularly relevant for developing new generations of neurological therapeutics, where three-dimensionality and controlled lipophilicity are crucial parameters. Recent patent literature reveals its incorporation into potential drug candidates targeting various neurological disorders.

The compound's unique properties also make it attractive for material science applications. The combination of fluorine atoms with spirocyclic frameworks can lead to materials with special optical or electronic characteristics. Researchers are exploring derivatives of 6-fluorospiro[3.3]heptan-2-one for potential use in organic electronics and advanced coatings, where the three-dimensional structure may prevent crystallization and improve amorphous properties.

Analytical characterization of 6-fluorospiro[3.3]heptan-2-one typically involves comprehensive spectroscopic techniques. NMR spectroscopy (particularly ¹⁹F NMR) provides crucial information about the fluorine environment, while mass spectrometry confirms the molecular weight and fragmentation pattern. The compound's purity is commonly assessed by HPLC analysis, which is essential for pharmaceutical-grade material.

In the context of green chemistry trends, researchers are developing more sustainable synthetic routes to 6-fluorospiro[3.3]heptan-2-one. Recent advancements include catalytic fluorination methods that reduce the need for hazardous fluorinating reagents and atom-economical cyclization strategies that minimize waste generation. These innovations align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis.

The commercial availability of 6-fluorospiro[3.3]heptan-2-one has improved significantly in recent years, reflecting its increasing importance in chemical research. Several specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for screening to kilogram quantities for process development. The pricing structure typically depends on purity specifications and batch size.

Looking toward future applications, 6-fluorospiro[3.3]heptan-2-one continues to attract interest for proteolysis-targeting chimera (PROTAC) design and other emerging drug modalities. Its ability to confer three-dimensionality while maintaining favorable physicochemical properties makes it particularly suitable for addressing challenging biological targets. Additionally, the compound's potential in agrochemical research is being explored, where fluorinated spirocycles may offer improved pest control properties.

For researchers working with 6-fluorospiro[3.3]heptan-2-one, proper handling and storage are essential to maintain compound integrity. While not classified as highly hazardous, standard laboratory precautions should be followed. The compound is typically stored under inert atmosphere at low temperatures to preserve its chemical stability, especially for long-term storage.

The scientific literature contains numerous examples of 6-fluorospiro[3.3]heptan-2-one derivatives with interesting biological activities. Recent publications describe its incorporation into molecules showing activity against various enzyme targets, highlighting the scaffold's versatility. These findings continue to drive interest in this fluorinated spirocyclic ketone as a privileged structure in medicinal chemistry.

From a regulatory perspective, 6-fluorospiro[3.3]heptan-2-one is not currently listed on major controlled substance schedules, making it accessible for legitimate research purposes. However, researchers should always verify the latest regulatory status before initiating work, as chemical control lists are periodically updated by authorities worldwide.

In conclusion, 6-fluorospiro[3.3]heptan-2-one (CAS 2567503-97-1) represents a fascinating intersection of fluorine chemistry and spirocyclic design. Its unique structural features and versatile applications in pharmaceutical and material science research ensure its continued relevance in chemical innovation. As synthetic methods improve and new applications emerge, this compound is poised to play an increasingly important role in advancing both drug discovery and functional materials development.